Cas no 244190-07-6 (3-(2-methylbutan-2-yl)aminopropanenitrile)

• Product Name: 3-(2-methylbutan-2-yl)aminopropanenitrile
• CAS No: 244190-07-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 4642750
• Update Time: 2025-06-12

3-(2-methylbutan-2-yl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylbutan-2-yl)amino]propanenitrile
• Propanenitrile, 3-[(1,1-dimethylpropyl)amino]-
• 3-(2-methylbutan-2-yl)aminopropanenitrile

• Inchi： 1S/C8H16N2/c1-4-8(2,3)10-7-5-6-9/h10H,4-5,7H2,1-3H3
• InChI Key： IDQFWKMIYGRCAB-UHFFFAOYSA-N
• SMILES： C(#N)CCNC(C)(C)CC

Additional information on 3-(2-methylbutan-2-yl)aminopropanenitrile

Research Brief on 3-(2-methylbutan-2-yl)aminopropanenitrile (CAS: 244190-07-6): Recent Advances and Applications

3-(2-methylbutan-2-yl)aminopropanenitrile (CAS: 244190-07-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes for 3-(2-methylbutan-2-yl)aminopropanenitrile, emphasizing its efficiency and scalability. The researchers utilized a novel catalytic system to achieve high yields and purity, which is critical for its application in drug development. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In terms of biological activity, 3-(2-methylbutan-2-yl)aminopropanenitrile has shown promising results in preclinical studies. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

Another area of interest is the compound's role in central nervous system (CNS) disorders. Preliminary data from a collaborative research project between academic and industrial partners indicate that 3-(2-methylbutan-2-yl)aminopropanenitrile may interact with neurotransmitter receptors, offering a new avenue for treating neurological conditions such as anxiety and depression. However, more extensive studies are needed to confirm these effects and assess the compound's safety profile.

In conclusion, 3-(2-methylbutan-2-yl)aminopropanenitrile (CAS: 244190-07-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a subject of ongoing investigation. Future research should focus on optimizing its properties, exploring its mechanisms of action, and translating preclinical findings into clinical applications. This brief underscores the importance of continued investment in the study of this compound to unlock its full potential in drug discovery and development.